Cas no 1361546-11-3 (3'-(Chloromethyl)-2,3,4,2'-tetrachlorobiphenyl)

• Product Name: 3'-(Chloromethyl)-2,3,4,2'-tetrachlorobiphenyl
• CAS No: 1361546-11-3
• MF: C₁₃H₇Cl₅
• MW: 340.459678888321
• CID: 4992810
• Update Time: 2025-05-20

3'-(Chloromethyl)-2,3,4,2'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Chloromethyl)-2,3,4,2'-tetrachlorobiphenyl

• Inchi： 1S/C13H7Cl5/c14-6-7-2-1-3-8(11(7)16)9-4-5-10(15)13(18)12(9)17/h1-5H,6H2
• InChI Key： HFVHNRFNXYIVNI-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=CC=CC=1C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 6.5
• Topological Polar Surface Area: 0

Additional information on 3'-(Chloromethyl)-2,3,4,2'-tetrachlorobiphenyl

Introduction to 3'-(Chloromethyl)-2,3,4,2'-(tetrachlorobiphenyl) (CAS No. 1361546-11-3)

3'-(Chloromethyl)-2,3,4,2'-(tetrachlorobiphenyl) (CAS No. 1361546-11-3) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique biphenyl structure and functional groups, presents a rich ground for exploration in various scientific applications. The presence of multiple chlorine atoms and a chloromethyl substituent makes it an intriguing subject for studying molecular interactions and potential therapeutic applications.

The molecular structure of 3'-(Chloromethyl)-2,3,4,2'-(tetrachlorobiphenyl) consists of a biphenyl core with chlorinated substituents at the 2, 3, 4, and 2' positions, along with a chloromethyl group at the 3' position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block for synthetic chemistry. The chlorine atoms enhance the electrophilicity of the molecule, facilitating various chemical reactions such as nucleophilic substitution and cross-coupling reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of chlorinated biphenyl derivatives. The chloromethyl group in particular has been identified as a key moiety for drug development due to its ability to form covalent bonds with biological targets. This property has opened up new avenues for designing small-molecule inhibitors and prodrugs. Studies have shown that compounds with similar structures can interact with enzymes and receptors in ways that modulate biological pathways relevant to diseases such as cancer and neurodegeneration.

One of the most compelling aspects of 3'-(Chloromethyl)-2,3,4,2'-(tetrachlorobiphenyl) is its potential as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel heterocyclic compounds and functionalized biphenyl derivatives. These derivatives often exhibit enhanced bioactivity and selectivity when compared to their parent structures. For instance, modifications at the chloromethyl position can lead to compounds with improved solubility and metabolic stability.

The synthesis of 3'-(Chloromethyl)-2,3,4,2'-(tetrachlorobiphenyl) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary functional groups while maintaining high yields and purity. The process typically starts with commercially available biphenyl precursors that are subjected to sequential chlorination followed by selective methylation at the 3' position.

Recent advancements in computational chemistry have also contributed to the understanding of this compound's properties. Molecular modeling studies have provided insights into how the chloromethyl group interacts with biological targets at the atomic level. These studies are crucial for designing molecules with optimized pharmacokinetic profiles. Additionally, computer-assisted drug design (CADD) has been used to predict the binding affinities of various derivatives of 3'-(Chloromethyl)-2,3,4,2'-(tetrachlorobiphenyl) towards specific proteins involved in disease pathways.

The pharmaceutical industry has taken note of these developments and is actively exploring derivatives of this compound for therapeutic applications. Preclinical studies have demonstrated promising results in models of cancer and inflammatory diseases. The ability of these derivatives to modulate key signaling pathways has made them attractive candidates for further development into novel drugs. However, challenges remain in terms of optimizing their pharmacological properties and ensuring safety profiles suitable for clinical use.

Environmental scientists have also shown interest in studying compounds like 3'-(Chloromethyl)-2,3,4,2'-(tetrachlorobiphenyl) due to their structural similarity to known environmental pollutants. While this compound is not classified as hazardous under current regulations, understanding its behavior in biological systems is essential for assessing potential ecological impacts. Research efforts are focused on developing methods for detecting and quantifying these compounds in environmental samples to ensure regulatory compliance.

In conclusion，the multifaceted nature of 3'-(Chloromethyl)-2，3，4，2'-(tetrachlorobiphenyl) makes it a valuable asset in both academic research and industrial applications。 Its unique structural features offer opportunities for developing new drugs，while its reactivity allows for diverse synthetic transformations。 As scientific understanding continues to evolve，this compound will likely play an increasingly important role in advancing our knowledge across multiple disciplines。